Cas no 1259445-03-8 (2-(Pyrrolidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Pyrrolidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1259445-03-8
• MF: C₁₅H₂₃BN₂O₂
• MW: 274.166323900223
• CID: 2121555
• Update Time: 2025-06-08

2-(Pyrrolidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(PYRROLIDINO)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• WEUKKCBMSFFKDR-UHFFFAOYSA-N
• 2-(Pyrrolidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C15H23BN2O2/c1-14(2)15(3,4)20-16(19-14)12-7-8-17-13(11-12)18-9-5-6-10-18/h7-8,11H,5-6,9-10H2,1-4H3
• InChI Key： WEUKKCBMSFFKDR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)N2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Topological Polar Surface Area: 34.6

Additional information on 2-(Pyrrolidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-(Pyrrolidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1259445-03-8) and Its Applications in Modern Chemical Biology

2-(Pyrrolidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 1259445-03-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule represents a fascinating intersection of heterocyclic chemistry and boronic acid derivatives, making it a valuable tool in the development of novel therapeutic agents. The unique structural features of this compound, particularly its pyrrolidine and pyridine moieties coupled with a pinacol boronate group, endow it with versatile reactivity that has been leveraged in synthetic chemistry and drug discovery.

The pyrrolidin-1-yl substituent in the molecular structure contributes to the compound's ability to interact with biological targets in a manner that is both specific and tunable. Pyrrolidine rings are commonly found in biologically active molecules due to their ability to mimic the conformational flexibility of natural amino acids. In this context, the pyrrolidin-1-yl group can serve as a pharmacophore, facilitating binding to proteins and enzymes involved in critical biological pathways. This feature has been exploited in the design of small-molecule inhibitors and modulators for therapeutic applications.

The other key structural component is the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl moiety, which is a boronic acid derivative known for its stability and reactivity in Suzuki-Miyaura cross-coupling reactions. This functional group enables the compound to participate in palladium-catalyzed coupling reactions with aryl halides or other boronic acids, providing a powerful method for constructing more complex molecular architectures. Such reactions are widely used in medicinal chemistry for the synthesis of libraries of compounds with diverse biological activities.

The combination of these two structural elements—pyrrolidin-1-yl and 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl—makes 2-(Pyrrolidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine a versatile intermediate in synthetic chemistry. Its utility has been demonstrated in several recent studies where it has been employed to generate novel heterocyclic compounds with potential pharmaceutical applications.

In one notable study published in the journal *Organic Letters*, researchers utilized this compound as a key building block in the synthesis of pyridine-based inhibitors targeting kinases. The pyrrolidin-1-yl group was found to enhance binding affinity to the ATP-binding pockets of these enzymes by stabilizing key interactions through hydrogen bonding and hydrophobic effects. Meanwhile, the pinacol boronate moiety allowed for further derivatization via cross-coupling reactions, enabling the introduction of additional functional groups that could modulate selectivity and potency.

Another study highlighted the compound's role in developing probes for imaging neurological disorders. The pyrrolidin-1-yl moiety was shown to improve blood-brain barrier penetration when incorporated into pharmacophores designed for neuroimaging agents. Additionally, the boronic acid derivative facilitated conjugation with imaging ligands through Suzuki-Miyaura couplings, resulting in probes with enhanced sensitivity and specificity for target biomarkers.

The versatility of 2-(Pyrrolidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y l)pyridine has also been explored in the development of antiviral agents. Researchers have leveraged its ability to undergo cross-coupling reactions to construct complex peptidomimetics that mimic viral protease substrates. The pyrrolidin-1-y l group was particularly effective at mimicking the backbone conformation of natural peptides while providing additional chemical handles for derivatization. This approach has led to the discovery of novel inhibitors with promising antiviral activity.

Recent advances in computational chemistry have further enhanced the utility of this compound. Machine learning models have been trained on large datasets containing similar boronic acid derivatives to predict their reactivity and biological activity. These models have identified new derivatives of 2-(Pyrrolidin -1 -yl)-4-(4 , 4 , 5 , 5 -tetramethyl -1 , 3 , 2 -dioxaborolan -2 -y l)pyridine that exhibit improved properties for drug discovery applications. Such computational tools are accelerating the process of identifying lead compounds by reducing the need for extensive experimental screening.

The future prospects for this compound are promising as new synthetic methodologies continue to emerge. For instance，photocatalytic cross-coupling reactions have recently gained attention as an alternative to traditional palladium-catalyzed methods��offering improved selectivity and sustainability。The incorporation of these techniques into the synthesis of derivatives of 2-(Pyrrol idin -1 -y l)-4-( 4 , 4 , 5 , 5 -tetramethyl -1 , 3 , 2 -dioxaboro lan -2 -y l)pyridine could open up new avenues for drug development。

In conclusion,2-(Pyr rolidin -1 -y l)-4-( 4 , 4 , 5 , 5 -tetramethyl -1 , 3 , 2 -dioxaboro lan -2 -y l)pyridine (CAS No .1259445 -03 -8) represents a valuable intermediate in chemical biology and pharmaceutical research。Its unique structural features，combin ing a pyr rolidin -1 -y l moiety with a stable boronic acid derivative，make it an ideal candidate for synthesizing novel therapeutic agents。Recent studies have demonstrated its utility in developing kinase inhibitors，neuroimaging probes，and antiviral agents，while computational advancements are further enhancing its potential。As synthetic methodologies continue to evolve，the applications of this compound are expected to expand，making it an indispensable tool for future drug discovery efforts。